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Compound of Interest

Compound Name: NICKEL TIN OXIDE

Cat. No.: B1143932

In the pursuit of efficient and cost-effective energy conversion and storage technologies,
transition metal oxides have emerged as promising electrocatalysts. Among these, nickel tin
oxide (Ni-SnO3z) and cobalt tin oxide (Co-Sn0O:2) have garnered significant attention due to their
tunable electronic properties and catalytic activity. This guide provides a comparative overview
of these two electrocatalyst systems, supported by experimental data from recent studies. It is
important to note that a direct, side-by-side comparison under identical experimental conditions
is not readily available in the current scientific literature. Therefore, this guide presents data
from separate studies on each catalyst, highlighting their performance in different
electrocatalytic reactions.

Performance Data

The electrocatalytic performance of Ni-SnO2 and Co-SnO:z has been evaluated for different
half-reactions in water electrolysis: the Hydrogen Evolution Reaction (HER) and the Oxygen
Evolution Reaction (OER).

Nickel Tin Oxide (Ni-SnOz2) for Hydrogen Evolution
Reaction (HER)

A study on Ni-SnO2 composite electrodes prepared by composite electroplating demonstrated
their activity for HER in an alkaline solution (1 M NaOH). The incorporation of SnO2
nanoparticles into a nickel matrix was found to enhance the catalytic activity for hydrogen
evolution.
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Overpotential (n) @
Electrocatalyst Tafel Slope Electrolyte
10 mA/cm?

Not explicitly stated,

but polarization curves

Ni-SnO:2 indicate lower 126 mV/dec 1 M NaOH
overpotential than
pure Ni
) Higher overpotential
Pure Ni ) 134 mV/dec 1 M NaOH
than Ni-SnO:z

Data extracted from a study on Ni-SnO2 composite electrodes for HER.

Cobalt Tin Oxide (Co-Sn0Oz2) for Oxygen Evolution
Reaction (OER)

Research on Co-doped SnO2 composite electrocatalysts has shown their potential for the OER
in acidic media (0.5 M H2S0a4). The introduction of cobalt into the tin oxide structure
significantly reduced the overpotential required for oxygen evolution.

Overpotential (n) @
Electrocatalyst Tafel Slope Electrolyte
10 mA/cm?

Co-SnO:2 (optimal
Sn:Co =3:1)

186 mV 185.2 mV/dec 0.5 M H2S0a4

SnO:2 (undoped) 706 mV 526.6 mV/dec 0.5 M H2S04

Data extracted from a study on Co-SnO2 composite electrocatalysts for OER.[1]

Experimental Protocols

The methodologies employed in the cited studies are crucial for understanding the context of
the presented data.
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Synthesis and Electrochemical Evaluation of Ni-SnO: for
HER

Catalyst Synthesis: Ni-SnOz composite coatings were prepared by electrodeposition from a
sulphamate bath containing suspended SnO:z nanopatrticles. The deposition was carried out at
a current density of 3 A/dm? and a temperature of 35°C with magnetic stirring.

Electrochemical Measurements: Electrochemical tests were performed in a three-electrode cell
with a platinum foil as the counter electrode and a saturated calomel electrode (SCE) as the
reference electrode. The working electrode was the prepared Ni-SnO2 composite. The
electrolyte was a 1 M NaOH solution. Linear sweep voltammetry (LSV) was used to record
polarization curves at a scan rate of 1 mV/s to determine the Tafel slope.

Synthesis and Electrochemical Evaluation of Co-SnO2
for OER

Catalyst Synthesis: Co-doped SnO:2 catalysts were synthesized via a high-temperature
calcination method. This involved immersing a substrate in a precursor solution followed by
brushing and calcination.

Electrochemical Measurements: The electrochemical performance was evaluated ina 0.5 M
H2SOa4 electrolyte. Linear sweep voltammetry was conducted at a sweep speed of 10 mV/s to
obtain the polarization curves for the OER.[1] The overpotential at a current density of 10
mA/cmz? and the Tafel slope were determined from these curves.[1]

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and evaluation of
electrocatalysts, applicable to both Ni-SnO2 and Co-SnO2 systems.
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A generalized workflow for the synthesis and evaluation of electrocatalysts.
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Concluding Remarks

Based on the available data, both nickel tin oxide and cobalt tin oxide show promise as
electrocatalysts. Ni-SnO2 has demonstrated enhanced activity for the hydrogen evolution
reaction in alkaline media, while Co-SnO2 exhibits significantly improved performance for the
oxygen evolution reaction in acidic conditions.[1] The choice between these two materials will
ultimately depend on the specific application, including the desired reaction (HER or OER) and
the operating pH of the electrochemical system. Further research involving direct comparative
studies under identical conditions is necessary to provide a more definitive assessment of their
relative merits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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